Cas no 2166731-70-8 (N-(cyclopropylmethyl)-5,6-dimethylpyrimidin-4-amine)

• Product Name: N-(cyclopropylmethyl)-5,6-dimethylpyrimidin-4-amine
• CAS No: 2166731-70-8
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 5336742
• Update Time: 2025-10-30

N-(cyclopropylmethyl)-5,6-dimethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, N-(cyclopropylmethyl)-5,6-dimethyl-
• N-(cyclopropylmethyl)-5,6-dimethylpyrimidin-4-amine

• Inchi： 1S/C10H15N3/c1-7-8(2)12-6-13-10(7)11-5-9-3-4-9/h6,9H,3-5H2,1-2H3,(H,11,12,13)
• InChI Key： QRZXEIOYVGYBSI-UHFFFAOYSA-N
• SMILES： C1=NC(C)=C(C)C(NCC2CC2)=N1

Additional information on N-(cyclopropylmethyl)-5,6-dimethylpyrimidin-4-amine

Professional Introduction to N-(cyclopropylmethyl)-5,6-dimethylpyrimidin-4-amine (CAS No. 2166731-70-8)

N-(cyclopropylmethyl)-5,6-dimethylpyrimidin-4-amine (CAS No. 2166731-70-8) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications in drug development. This pyrimidine derivative, characterized by its cyclopropylmethyl substituent and methyl groups at the 5 and 6 positions, possesses a molecular architecture that suggests versatile reactivity and biological activity.

The compound's chemical structure, featuring a pyrimidine core with an amine functional group at the 4-position and a cyclopropylmethyl side chain, makes it an intriguing candidate for further investigation. Pyrimidine derivatives are well-documented for their role in medicinal chemistry, particularly in the synthesis of nucleoside analogs and other bioactive molecules. The presence of the cyclopropylmethyl group introduces steric hindrance and electronic effects that can modulate the compound's interactions with biological targets.

In recent years, there has been growing interest in developing novel pyrimidine-based compounds for therapeutic applications. The structural motif of N-(cyclopropylmethyl)-5,6-dimethylpyrimidin-4-amine aligns with this trend, as it combines elements known to enhance binding affinity and selectivity. For instance, the amine group at the 4-position can serve as a hydrogen bond acceptor or participate in salt formation, while the methyl groups at the 5 and 6 positions can influence the compound's solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential as a lead structure for drug discovery. The cyclopropylmethyl moiety is particularly noteworthy, as it has been observed to enhance binding interactions in various pharmacophores. This feature makes N-(cyclopropylmethyl)-5,6-dimethylpyrimidin-4-amine a promising candidate for further optimization towards specific biological targets. Researchers have been exploring its potential in several therapeutic areas, including oncology, infectious diseases, and inflammatory conditions.

The synthesis of N-(cyclopropylmethyl)-5,6-dimethylpyrimidin-4-amine presents an interesting challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it more feasible to access such molecules. Modern techniques such as transition metal-catalyzed reactions and fragment-based approaches have enabled chemists to construct intricate pyrimidine derivatives with high efficiency. These methods not only streamline the synthesis but also allow for greater control over regioselectivity and stereochemistry.

The biological evaluation of N-(cyclopropylmethyl)-5,6-dimethylpyrimidin-4-amine has revealed several promising activities. Preclinical studies have indicated that this compound exhibits inhibitory effects on certain enzymes and receptors relevant to human health. For example, it has shown potential as an antagonist of specific kinases involved in cancer progression. Additionally, its interaction with nucleic acid-binding proteins suggests possible applications in antiviral therapies.

The structural features of this compound also make it amenable to derivatization, allowing researchers to explore a wide range of analogs with tailored properties. By modifying the substituents on the pyrimidine ring or introducing additional functional groups, scientists can fine-tune the pharmacokinetic and pharmacodynamic profiles of N-(cyclopropylmethyl)-5,6-dimethylpyrimidin-4-amine. Such modifications are crucial for optimizing drug candidates for clinical use.

In conclusion, N-(cyclopropylmethyl)-5,6-dimethylpyrimidin-4-amine (CAS No. 2166731-70-8) represents a valuable asset in pharmaceutical research due to its unique structural characteristics and potential biological activities. Its synthesis and evaluation have provided insights into the development of novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a focal point in medicinal chemistry endeavors.